![B1574633 IRX4310](/img/no-structure.png)
IRX4310
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
IRX4310 is an orally available, potent pan-RAR antagonist which stimulates granulopoiesis. This compound has been demonstrated to be as effective as G-CSF in promoting recovery of neutrophil counts in mouse models of cyclphosphamide- and 5-fluorouracil-induced neutropenia. It also protects against S. aureus-induced lethality in cyclophosphamide-treated neutropenic mice. The effects of this compound are at least additive with the effects of G-CSF in promoting recovery of neutrophil counts in neutropenic mice. This compound has previously been tested as a topical agent for dermatologic diseases under an IND in three Phase II clinical trials. Io Therapeutics plans to redirect development of this compound as an oral prophylactic treatment for the prevention of chemotherapy-induced neutropenia. (source: http://www.io-therapeutics.com/IRX4310.html).
Scientific Research Applications
Regulation of Osteoblast and Adipocyte Differentiation
Research indicates that retinoic acid receptors (RARs) are crucial regulators of osteoblast and adipocyte differentiation, with IRX4310 playing a significant role. A study by Green et al. (2017) showed that the pan-RAR antagonist, this compound, accelerates the differentiation of early osteoprogenitors. This effect is mainly mediated via RARγ and enhanced by RARα agonists or antagonists. The study suggests that this compound directly influences osteoblast and adipocyte formation from mesenchymal cells. Additionally, the in vivo administration of this compound in mice showed impairment in radial bone growth, highlighting its potential impact on bone health and development (Green et al., 2017).
In Photothermal-Chemotherapy for Tumor Treatment
He et al. (2020) developed an “all-in-one” nanoplatform, integrating IR1061 and the anticancer drug paclitaxel into an apoferritin nanocage, with folic acid for tumor targeting. This nanoplatform, including IR1061, showed significant potential for tumor-targeted and pH/NIR-II-triggered synergistic photothermal-chemotherapy. The study demonstrates the versatility of IR1061 in developing advanced therapeutic strategies for cancer treatment (He et al., 2020).
Properties
IUPAC Name |
NONE |
---|---|
Appearance |
Solid powder |
Purity |
>98% |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
IRX4310; IRX 4310; IRX-4310 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.